Cas no 141290-59-7 (1H-Indazole-6-carbonitrile)

1H-Indazole-6-carbonitrile is a heterocyclic organic compound featuring an indazole core substituted with a cyano group at the 6-position. This structure imparts versatility as a key intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of biologically active molecules. Its nitrile functionality offers reactivity for further derivatization, enabling the formation of amides, carboxylic acids, or heterocycles. The indazole scaffold is known for its stability and pharmacological relevance, making this compound valuable in medicinal chemistry research. High purity grades ensure consistent performance in coupling reactions and metal-catalyzed transformations. Suitable for controlled environments due to its sensitivity to moisture and light.
1H-Indazole-6-carbonitrile structure
1H-Indazole-6-carbonitrile structure
Product Name:1H-Indazole-6-carbonitrile
CAS No:141290-59-7
MF:C8H5N3
MW:143.145400762558
MDL:MFCD04973398
CID:64661
PubChem ID:329763456
Update Time:2025-10-19

1H-Indazole-6-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 1H-Indazole-6-carbonitrile
    • 6-Cyano-1H-indazole
    • 6-Cyano (1H)indazole
    • 6-Cyano Indazole
    • 6-CYANOINDAZOLE
    • NSC144989
    • 6-cyano-1H-benzopyrazole
    • 1h-indazol-6-carbonitrile
    • 1h-indazole-6-carbonitrile(9ci)
    • QVGRVWCYOJDNQK-UHFFFAOYSA-N
    • BCP26670
    • STL283117
    • FCH835919
    • OR48000
    • RP01349
    • PB24864
    • FT-0649866
    • Z1198165338
    • AKOS005145961
    • PS-5253
    • EN300-761156
    • CS-0040407
    • 6-Cyano-1H-indazole, 95%
    • SCHEMBL578190
    • W-205551
    • MFCD04973398
    • SY128145
    • 141290-59-7
    • A3047
    • DTXSID40329661
    • AM20020478
    • NSC-144989
    • DB-005729
    • MDL: MFCD04973398
    • Inchi: 1S/C8H5N3/c9-4-6-1-2-7-5-10-11-8(7)3-6/h1-3,5H,(H,10,11)
    • InChI Key: QVGRVWCYOJDNQK-UHFFFAOYSA-N
    • SMILES: N1C2C=C(C#N)C=CC=2C=N1

Computed Properties

  • Exact Mass: 143.04800
  • Monoisotopic Mass: 143.048
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 193
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 52.5

Experimental Properties

  • Density: 1.34
  • Melting Point: 128-135 °C
  • Boiling Point: 370.312°C at 760 mmHg
  • Flash Point: 126.669°C
  • Refractive Index: 1.685
  • PSA: 52.47000
  • LogP: 1.43458

1H-Indazole-6-carbonitrile Security Information

1H-Indazole-6-carbonitrile Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1H-Indazole-6-carbonitrile Pricemore >>

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